Cas no 122349-67-1 (5-chloronaphthalene-2-carbaldehyde)

5-Chloronaphthalene-2-carbaldehyde is a halogenated aromatic aldehyde with the molecular formula C₁₁H₇ClO. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its naphthalene backbone, combined with the reactive aldehyde and chloro functional groups, enables selective modifications for constructing complex molecular architectures. The electron-withdrawing chlorine substituent enhances its utility in cross-coupling reactions and nucleophilic substitutions. With high purity and stability, 5-chloronaphthalene-2-carbaldehyde is suitable for applications requiring precise functionalization, such as ligand synthesis or material science research. Proper handling under inert conditions is recommended to preserve its reactivity.

5-chloronaphthalene-2-carbaldehyde structure

122349-67-1 structure

Product Name:5-chloronaphthalene-2-carbaldehyde

CAS No:122349-67-1

MF:C₁₁H₇ClO

MW:190.625682115555

CID:2617960

PubChem ID:53485685

Update Time:2025-06-07

5-chloronaphthalene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 5-chloronaphthalene-2-carbaldehyde
- 5-Chloronaphthalene-2-carboxaldehyde
- 122349-67-1
- SCHEMBL5406345
- DTXSID20704770
- DB-083950
- Inchi： 1S/C11H7ClO/c12-11-3-1-2-9-6-8(7-13)4-5-10(9)11/h1-7H
- InChI Key： BAKYNHINCCCWBG-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC2=CC(C=O)=CC=C21

Computed Properties

Exact Mass: 190.0185425g/mol
Monoisotopic Mass: 190.0185425g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 17.1Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A219003692-500mg	5-Chloronaphthalene-2-carboxaldehyde	122349-67-1	98%	500mg	$1009.40	2023-09-03
Alichem	A219003692-1g	5-Chloronaphthalene-2-carboxaldehyde	122349-67-1	98%	1g	$1668.15	2023-09-03